Cas no 134430-93-6 ((R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride)

• Product Name: (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride
• CAS No: 134430-93-6
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• MDL: MFCD00269670
• CID: 187548
• PubChem ID: 961394
• Update Time: 2025-08-02

(R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine
• (R )-(-)-(3,4-Dimethoxybenzyl)-(1-phenylethyl)amine
• (R)-(+)-(3,4-DIMETHOXY)BENZYL-1-PHENYLETHYLAMINE
• Benzenemethanamine,3,4-dimethoxy-N-[(1R)-1-phenylethyl]-
• (3-amino-1(R)-methylpropyl)carbamic acid, 1,1-dimethylethyl ester
• (R)-N-(3,4-dimethoxybenzyl)-1-phenylethylamine
• (R)-N3-(tert-butyloxycarbonyl)-1,3-diaminobutane
• 1,1-Dimethylethyl (3-amino-1(R)-methylpropyl)carbamate
• 1,1-dimethylethyl [(1R)-3-amino-1-methylpropyl]carbamate
• 3(R)-Boc-aMino-butylaMine
• Carbamic acid, [(1R)-3-amino-1-methylpropyl]-, 1,1-dimethyle
• Carbamic acid, N-[(1R)-3-amino-1-methylpropyl]-, 1,1-dimethylethyl ester
• SCHEMBL4073722
• (r)-n-(3,4-dimethoxybenzyl)-1-phenylethan-1-amine
• UPMJXBLRDCBHGF-CYBMUJFWSA-N
• MFCD00269670
• (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride
• AKOS017385178
• A806779
• [(3,4-DIMETHOXYPHENYL)METHYL][(1R)-1-PHENYLETHYL]AMINE
• (R)-(-)-(3,4-dimethoxybenzyl)-(1-phenylethyl)amine
• CS-D0452
• AS-39960
• (1R)-N-[(3,4-dimethoxyphenyl)methyl]-1-phenylethanamine
• 134430-93-6

• MDL： MFCD00269670
• Inchi： 1S/C17H21NO2/c1-13(15-7-5-4-6-8-15)18-12-14-9-10-16(19-2)17(11-14)20-3/h4-11,13,18H,12H2,1-3H3/t13-/m1/s1
• InChI Key： UPMJXBLRDCBHGF-CYBMUJFWSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN[C@H](C)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 272.165054
• Monoisotopic Mass: 272.165054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 35.1

Experimental Properties

• Color/Form: Yellow viscous liquid
• Density: 1.0288 (rough estimate)
• Boiling Point: 414.44°C (rough estimate)
• Flash Point: 160.9°C
• Refractive Index: 1.5022 (estimate)
• PSA: 30.49000
• LogP: 3.94550
• Solubility: Not available

(R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Additional information on (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride

(R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride: A Comprehensive Overview

(R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride, also known by its CAS number 134430-93-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral derivative of 1-phenylethylamine, with a hydrochloride salt form. The molecule features a benzyl group substituted with two methoxy groups at the 3 and 4 positions, making it a valuable substrate for various chemical and biological studies.

The synthesis of (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride involves a multi-step process that typically includes the preparation of the corresponding free base followed by acid-mediated protonation to form the hydrochloride salt. The stereochemistry at the chiral center is crucial, as it determines the compound's pharmacokinetic properties and biological activity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, which is essential for its application in drug discovery and development.

From a pharmacological perspective, this compound has been investigated for its potential as a precursor or intermediate in the synthesis of bioactive molecules. Its structure, featuring both aromatic and aliphatic amine functionalities, makes it a versatile building block in medicinal chemistry. The presence of electron-donating methoxy groups on the benzyl ring enhances the compound's solubility and stability, which are critical factors in drug design.

Recent studies have explored the use of (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride in peptide synthesis and as a ligand in metal-catalyzed reactions. Its ability to act as a chiral auxiliary has been particularly noteworthy, as it facilitates the construction of complex molecular architectures with high enantioselectivity. This property has led to its application in total synthesis efforts targeting natural products and biologically active compounds.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the identity and purity of this compound. These methods provide critical insights into its molecular structure and stereochemistry, ensuring its reliability for downstream applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been used to predict its electronic structure, reactivity, and interactions with biological targets. These computational approaches complement experimental studies, offering a comprehensive view of the compound's behavior in various chemical and biological systems.

In conclusion, (R)-N-(3,4-Dimethoxybenzyl)-1-phenylethanamine Hydrochloride (CAS No: 134430-93-6) stands out as a valuable molecule with diverse applications in organic synthesis and pharmacology. Its unique structural features and stereochemical properties make it an indispensable tool for researchers seeking to develop novel bioactive compounds. As ongoing research continues to uncover new potentials for this compound, its role in advancing drug discovery and chemical innovation remains pivotal.